2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• IUPAC Name: 2-(2-methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C12H20O/c1-9(2)6-12(8-13)7-10-3-4-11(12)5-10/h8-11H,3-7H2,1-2H3
• InChI Key: ZQYQZURKYCBPCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CC2CCC1C2)C=O

Description

2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde is a specialized chemical building block of significant interest in medicinal chemistry and organic synthesis. The bicyclo[2.2.1]heptane (norcamphor) scaffold provides a rigid, three-dimensional structure that is valuable for exploring novel chemical space in drug discovery programs. This particular compound features a reactive carbaldehyde group, making it a versatile intermediate for the synthesis of more complex molecules through transformations such as condensation, reduction, and nucleophilic addition. The 2-(2-methylpropyl) side chain introduces steric bulk and lipophilicity, which can be critical for modulating the properties of the final target compounds. Researchers are exploring derivatives of the bicyclo[2.2.1]heptane framework for various biological activities. For instance, structurally related 2-aza-bicyclo[2.2.1]heptane derivatives have been investigated in patent literature for potential applications in treating disorders of the nervous system, sleep disorders, and cognitive diseases . This highlights the relevance of this core structure in developing new therapeutic agents and provides a context for the utility of this carbaldehyde derivative as a key synthetic precursor in such cutting-edge research. Its application is strictly for laboratory research purposes.

Preparation Methods

Diels-Alder Cycloaddition for Bicyclo[2.2.1]heptane Core Formation

The bicyclo[2.2.1]heptane framework is most commonly synthesized through a Diels-Alder reaction between cyclopentadiene and appropriate olefinic dienophiles. This method is well-established and provides high regio- and stereoselectivity.

• Starting Materials: Cyclopentadiene and C3-C4 acyclic olefins such as 1-butene, 2-butene (cis or trans), or propylene.
• Reaction Conditions: Typically carried out under thermal conditions or with Lewis acid catalysis to enhance reactivity.
• Outcome: Formation of 5,6-disubstituted bicyclo[2.2.1]hept-2-ene intermediates.

For example, reacting 2-butene with cyclopentadiene yields 5,6-dimethylbicyclo[2.2.1]hept-2-ene, which can be further isomerized to other methyl-substituted bicyclo[2.2.1]heptane derivatives.

Functionalization to Introduce the Aldehyde Group

After constructing the bicyclic skeleton, the aldehyde function is introduced at the 2-position through oxidation or formylation reactions.

• Typical Approach: Starting from a bicyclo[2.2.1]heptane derivative bearing an alkyl or vinyl substituent at the 2-position, selective oxidation (e.g., via selenium dioxide or chromium-based oxidants) can convert the substituent into an aldehyde.
• Alternative Approach: Use of crotonaldehyde as a dienophile in the Diels-Alder reaction, followed by hydrogenation and dehydration steps to yield the aldehyde-functionalized bicyclic compound. However, this route is less economical due to the cost of crotonaldehyde.

Comparative Analysis of Preparation Routes

Step	Method Description	Advantages	Disadvantages
Bicyclo[2.2.1]heptane formation	Diels-Alder reaction of cyclopentadiene with C3-C4 olefins (e.g., 2-butene)	High regio- and stereoselectivity; economical starting materials	Requires careful control of isomerization
Aldehyde introduction	Oxidation of alkyl substituents or use of crotonaldehyde as dienophile	Direct introduction of aldehyde group	Crotonaldehyde is expensive; multi-step process if oxidation used
Alkyl substituent introduction	Use of olefinic dienophiles with alkyl groups or post-cycloaddition modification	Versatile; allows structural diversity	Additional synthetic steps may be required

Representative Research Findings

• A 2021 study demonstrated the synthesis of bicyclo[2.2.1]heptane skeletons via intermolecular Diels-Alder reactions using novel 1,4-bis(silyloxy)-1,3-cyclopentadienes, enabling the formation of oxy-functionalized bridgehead carbons, which can be adapted for aldehyde introduction.
• Patent literature from 2001 describes an economical method starting from inexpensive 2-butene and cyclopentadiene, reacting under Diels-Alder conditions followed by isomerization to yield methyl-substituted bicyclo[2.2.1]heptane derivatives, which can be further functionalized to aldehydes.
• PubChem data confirm the molecular formula and structure of related bicyclo[2.2.1]heptane-2-carbaldehyde derivatives, supporting the feasibility of these synthetic routes.

Summary Table of Preparation Methods

Preparation Step	Key Reagents/Conditions	Outcome/Notes	Reference
Diels-Alder reaction	Cyclopentadiene + 2-butene or 1-butene; thermal or Lewis acid catalysis	Formation of bicyclo[2.2.1]hept-2-ene derivatives
Isomerization	Isomerization catalysts (e.g., metal catalysts)	Conversion to methyl-substituted bicyclo[2.2.1]heptane derivatives
Oxidation/Formylation	Selenium dioxide, chromium oxidants, or use of crotonaldehyde	Introduction of aldehyde group at 2-position
Post-cycloaddition alkylation	Alkyl halides or organometallic reagents	Introduction of 2-methylpropyl substituent	Inferred
Advanced functionalization	Use of silyloxy-substituted cyclopentadienes in Diels-Alder	Access to oxy-functionalized bicyclo[2.2.1]heptane cores

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde can undergo various types of chemical reactions, including:

Oxidation: This reaction can convert the aldehyde group to a carboxylic acid.

Reduction: The aldehyde group can be reduced to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions at the carbonyl carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles such as Grignard reagents (RMgX) can be used for substitution reactions.

Major Products

Oxidation: The major product is the corresponding carboxylic acid.

Reduction: The major product is the corresponding alcohol.

Substitution: The major products depend on the nucleophile used but typically result in the formation of new carbon-carbon or carbon-heteroatom bonds.

Scientific Research Applications

2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe for understanding biological pathways.

Industry: The compound can be used in the production of materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism by which 2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde exerts its effects depends on the specific reaction or application. For example, in oxidation reactions, the aldehyde group is converted to a carboxylic acid through the transfer of oxygen atoms. In biological systems, the compound may interact with specific enzymes or receptors, leading to changes in cellular pathways .

Comparison with Similar Compounds

Structural and Physicochemical Comparison

Table 1: Key Properties of Bicyclo[2.2.1]heptane-2-carbaldehyde Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Density (g/cm³)	Boiling Point (°C)	Flash Point (°C)
Bicyclo[2.2.1]heptane-2-carbaldehyde (Parent compound)	19396-83-9	C₈H₁₂O	124.18	None	1.11	182.5	58.1
2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde (Target compound)	1934758-75-4	C₁₂H₁₈O	178.27	2-Methylpropyl	N/A	N/A	N/A
2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde (Unsaturated)	1934758-75-4*	C₁₂H₁₈O	178.27	2-Methylprop-2-en-1-yl	N/A	N/A	N/A
2-[1-(Bromomethyl)cyclopropyl]bicyclo[2.2.1]heptane (Halogenated derivative)	1696113-32-2	C₁₁H₁₇Br	229.16	Bromomethylcyclopropyl	N/A	N/A	N/A

*Note: CAS 1934758-75-4 is listed in for both the target compound and the unsaturated analog, which may indicate a data discrepancy.

Key Observations:

Molecular Weight and Substituent Effects :

• The target compound’s 2-methylpropyl group increases molecular weight by 54.09 g/mol compared to the parent compound, likely enhancing lipophilicity and reducing solubility in polar solvents.
• The unsaturated analog (2-methylprop-2-en-1-yl) shares the same molecular formula as the target compound but introduces a double bond, which could increase reactivity (e.g., susceptibility to oxidation or Diels-Alder reactions) .
• The halogenated derivative (bromomethylcyclopropyl) has a higher molecular weight (229.16 g/mol ) due to bromine, making it a candidate for nucleophilic substitution reactions .

Physicochemical Properties :

• The parent compound’s density (1.11 g/cm³ ) and boiling point (182.5°C ) provide a baseline for comparison. The target compound’s larger substituent likely raises its boiling point due to increased van der Waals interactions, though experimental data are lacking.
• The unsaturated analog’s double bond may lower its boiling point slightly compared to the saturated target compound, analogous to trends in alkane vs. alkene volatility.

Functional Group and Reactivity Comparison

• Aldehyde Group : Present in both the target and parent compounds, the aldehyde enables condensation reactions (e.g., formation of Schiff bases) or reductions to alcohols. The bulky 2-methylpropyl group in the target compound may sterically hinder these reactions compared to the parent compound .
• Amine Derivatives: highlights bicyclo[2.2.1]heptane-2-amine derivatives (e.g., compounds 5a–f) as NMDA receptor antagonists . While these share the norbornane core with the target compound, their amine groups facilitate receptor binding via hydrogen bonding—a property absent in the aldehyde derivatives. This suggests divergent biological applications .

Biological Activity

2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde, also known by its CAS number 1934652-91-1, is a bicyclic compound with potential biological activities that warrant investigation. Its molecular formula is $C_{12}H_{20}O$ and it has a molecular weight of approximately 180.29 g/mol. This article explores the biological activity of this compound, focusing on its genotoxicity, antimicrobial properties, and other relevant biological effects.

• Molecular Formula: $C_{12}H_{20}O$
• Molecular Weight: 180.29 g/mol
• CAS Number: 1934652-91-1
• Structural Formula:
  Chemical Structure

Genotoxicity

Recent studies have indicated that 2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde exhibits genotoxic effects, particularly in bacterial systems. A notable study utilized E. coli biosensors to evaluate the compound's impact on DNA integrity:

• Methodology: The study involved exposing E. coli MG1655 strains containing various biosensors (pAlkA-lux, pOxyR-lux, pColD-lux) to different concentrations of the compound.
• Findings:
  • At high concentrations (100 g/l), the compound induced significant luminescence in the pColD-lux biosensor, indicating DNA damage and an SOS response.
  • Statistical analysis showed a significant difference (p-value < 0.001) compared to control groups, confirming its genotoxic potential without alkylating effects observed in other compounds like methyl methanesulfonate .

Antimicrobial Properties

The antimicrobial activity of bicyclic compounds has been documented in various studies, suggesting potential applications in pharmacology:

• Mechanism of Action: The compound may exert its effects by disrupting bacterial cell walls or interfering with metabolic pathways.
• Case Studies:
  • A review highlighted the antimicrobial properties of volatile secondary metabolites from Bacillus subtilis, which share structural similarities with bicyclic compounds, suggesting a possible mechanism for E. coli inhibition .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Concentration Tested	Statistical Significance
Genotoxicity	Induction of SOS response	100 g/l	p < 0.001
Antimicrobial	Inhibition of E. coli growth	Varies	Not specified

Discussion

The biological activity of 2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde suggests a dual role as both a potential genotoxic agent and an antimicrobial compound. Its ability to induce DNA damage highlights the need for caution in its application, particularly in therapeutic contexts.

Q & A

Q. What are the recommended synthetic routes for 2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde, and how do reaction conditions influence yield?

The synthesis of bicyclo[2.2.1]heptane derivatives typically involves Diels-Alder reactions to construct the bicyclic framework, followed by functionalization. For example:

• Step 1 : Prepare the bicyclo[2.2.1]heptane core via a Diels-Alder reaction between cyclopentadiene and a suitable dienophile (e.g., acrolein) under thermal or Lewis acid-catalyzed conditions .
• Step 2 : Introduce the 2-methylpropyl substituent via alkylation or nucleophilic substitution. For instance, Grignard reagents or organozinc compounds can react with intermediates like 2-bromomethyl derivatives .
• Step 3 : Oxidize the resulting alcohol to the aldehyde using mild oxidizing agents (e.g., pyridinium chlorochromate) to avoid over-oxidation .

Q. Key Considerations :

• Reaction temperature and catalyst choice (e.g., BF₃·Et₂O) significantly impact regioselectivity and yield .
• Purification via column chromatography or distillation is critical due to the compound’s sensitivity to air and moisture .

Q. How can researchers characterize the stereochemistry and functional groups of this compound?

Methodological Approach :

• NMR Spectroscopy : Use ¹H and ¹³C NMR to identify the aldehyde proton (~9-10 ppm) and bicyclic framework protons (δ 1.0–3.0 ppm). Coupling constants help confirm bridgehead stereochemistry .
• IR Spectroscopy : Confirm the aldehyde group via a strong C=O stretch near 1720 cm⁻¹ .
• X-ray Crystallography : Resolve ambiguities in stereochemistry or substituent orientation, especially for bridgehead carbons .
• Mass Spectrometry : Compare experimental molecular ion peaks (e.g., m/z 166 for C₁₁H₁₈O) with theoretical values to validate purity .

Q. Data Cross-Validation :

• Cross-reference spectral data with analogous compounds (e.g., bicyclo[2.2.1]heptane-2-carbaldehyde derivatives) to resolve contradictions .

Advanced Research Questions

Q. What strategies optimize regioselectivity during functionalization of the bicyclo[2.2.1]heptane framework?

Experimental Design :

• Steric and Electronic Effects : The 2-methylpropyl group introduces steric hindrance, favoring electrophilic attacks at less hindered positions. Use DFT calculations to predict reactive sites .
• Catalytic Control : Employ chiral catalysts (e.g., Rh(II) complexes) to direct asymmetric alkylation or oxidation reactions .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity in substitution reactions .

Q. Case Study :

• In analogous compounds, bromination at the bridgehead carbon (C2) was achieved using N-bromosuccinimide (NBS) under radical conditions, yielding >80% regioselectivity .

Q. How does the 2-methylpropyl substituent influence the compound’s reactivity and biological interactions?

Structure-Activity Insights :

• Lipophilicity : The 2-methylpropyl group increases logP values, enhancing membrane permeability in cellular uptake studies .
• Enzyme Binding : Molecular docking simulations suggest the substituent occupies hydrophobic pockets in cytochrome P450 enzymes, potentially slowing metabolic degradation .

Q. Experimental Validation :

• Compare pharmacokinetic profiles (e.g., half-life, clearance) with unsubstituted analogs using in vitro microsomal assays .

Q. How can computational modeling resolve contradictions in spectroscopic or reactivity data?

Methodology :

• DFT Calculations : Optimize molecular geometries to predict NMR chemical shifts or IR vibrations, resolving discrepancies between experimental and theoretical data .
• Docking Studies : Simulate interactions with biological targets (e.g., GPCRs) to explain unexpected activity trends .

Q. Example :

• Conflicting ¹³C NMR signals for bridgehead carbons in related compounds were resolved by modeling solvent effects (e.g., chloroform vs. DMSO) .